Phosphonic acid, 2-furanyl-, diethyl ester

• CAS RN: 36366-55-9
• Molecular Formula: C8H13O4P
• Molecular Weight: 204.16 g/mol
• IUPAC Name: 2-diethoxyphosphorylfuran
• InChI: InChI=1S/C8H13O4P/c1-3-11-13(9,12-4-2)8-6-5-7-10-8/h5-7H,3-4H2,1-2H3
• InChI Key: LLYXPVWKFUUYJC-UHFFFAOYSA-N
• SMILES: CCOP(=O)(C1=CC=CO1)OCC

Description

Phosphonic acid, 2-furanyl-, diethyl ester is a chemical compound with the molecular formula C₁₀H₁₅O₃P . It is also known by other names such as **Diethyl benzen

Synthesis routes and methods

Procedure details

A solution of furan (1 mmole) in 1 mL diethyl ether was treated with N,N,N′N′-tetramethylethylenediamine (TMEDA) (1 mmole) and nBuLi (1.1 mmole) at −78° C. for 0.5 h. The resulting solution was cannulated into a solution of diethyl chlorophosphate (1.33 mmole) in I mL of diethyl ether at −60° C. and the reaction mixture allowed to rise to rt and stirred for another 16 h. Extraction and distillation at 75° C./0.2 mm produced diethyl 2-furanphosphonate as a clear oil.